Cas no 879090-39-8 (Butanoic acid, 4,4,4-trifluoro-2-hydroxy-)

• Product Name: Butanoic acid, 4,4,4-trifluoro-2-hydroxy-
• CAS No: 879090-39-8
• Molecular Formula: C₄H₅F₃O₃
• Molecular Weight: 158.075912237167
• MDL: MFCD20485121
• CID: 5306614
• PubChem ID: 19800617

Butanoic acid, 4,4,4-trifluoro-2-hydroxy- Properties

Names and Identifiers

• Butanoic acid, 4,4,4-trifluoro-2-hydroxy-
• 4,4,4-trifluoro-2-hydroxybutanoic acid

• MDL： MFCD20485121
• InChIKey： FGKVOERQNLHPOO-UHFFFAOYSA-N
• Inchi： 1S/C4H5F3O3/c5-4(6,7)1-2(8)3(9)10/h2,8H,1H2,(H,9,10)
• SMILES： C(O)(=O)C(O)CC(F)(F)F

Computed Properties

• Exact Mass: 158.01907850g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.01907850g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids